3-{[(4-chlorophenyl)methyl]amino}-1-(3,4-difluorophenyl)-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-[(4-chlorophenyl)methylamino]-1-(3,4-difluorophenyl)pyrazin-2-one
• InChI: InChI=1S/C17H12ClF2N3O/c18-12-3-1-11(2-4-12)10-22-16-17(24)23(8-7-21-16)13-5-6-14(19)15(20)9-13/h1-9H,10H2,(H,21,22)
• InChI Key: HPWRWNQFNUETKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC2=NC=CN(C2=O)C3=CC(=C(C=C3)F)F)Cl
• Molecular Formula: C17H12ClF2N3O
• Molecular Weight: 347.7 g/mol

Description

The compound “3-{[(4-chlorophenyl)methyl]amino}-1-(3,4-difluorophenyl)-1,2-dihydropyrazin-2-one” is a complex organic molecule. It contains a pyrazinone ring, which is a type of heterocyclic compound. The molecule also has a 4-chlorophenyl group and a 3,4-difluorophenyl group attached to it. These groups are types of aromatic rings, which are common in many organic compounds and often contribute to their reactivity and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. The aromatic rings could undergo electrophilic aromatic substitution reactions, and the pyrazinone ring might be involved in various types of reactions depending on the conditions.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various biological targets . For instance, thiazole derivatives, which share some structural similarities with the compound , have been found to interact with a wide range of targets, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It can be inferred from related compounds that it may interact with its targets through a variety of mechanisms, potentially leading to a wide range of biological effects .

Biochemical Pathways

Similar compounds have been found to affect a variety of biochemical pathways . For instance, thiazole derivatives have been found to affect pathways related to inflammation, pain, microbial infections, viral infections, fluid balance, neuronal signaling, and tumor growth .

Pharmacokinetics

It can be inferred from related compounds that it may have a variety of pharmacokinetic properties that could impact its bioavailability .

Result of Action

Similar compounds have been found to have a variety of effects at the molecular and cellular level .

Action Environment

It can be inferred from related compounds that a variety of environmental factors could potentially influence its action .

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and other factors. Without specific data on this compound, it’s difficult to provide detailed information on its safety and hazards.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, investigating its potential biological activity, and optimizing its synthesis.